Cas no 2171439-18-0 ((3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylpentanoic acid)

• Product Name: (3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylpentanoic acid
• CAS No: 2171439-18-0
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6200049
• PubChem ID: 165820409
• Update Time: 2025-10-28

(3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylpentanoic acid
• 2171439-18-0
• EN300-1579599
• (3S)-3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-4-methylpentanoic acid

• Inchi： 1S/C26H30N2O6/c1-15(2)22(11-24(29)30)27-25(31)21-12-33-14-23(21)28-26(32)34-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-23H,11-14H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)/t21?,22-,23?/m0/s1
• InChI Key： RAMIMQXKYSPISP-KOENEWCDSA-N
• SMILES： O1CC(C(C(N[C@@H](CC(=O)O)C(C)C)=O)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on (3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylpentanoic acid

Comprehensive Overview of (3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylpentanoic acid (CAS No. 2171439-18-0)

The compound (3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylpentanoic acid (CAS No. 2171439-18-0) is a sophisticated peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its structural complexity, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a oxolan-3-ylformamido moiety, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers frequently employ this compound in the development of targeted drug delivery systems and proteomics studies, aligning with current trends in precision medicine and biomarker discovery.

In recent years, the demand for high-purity peptide intermediates like CAS No. 2171439-18-0 has surged due to advancements in cancer therapeutics and immunomodulatory agents. The Fmoc-protected amino acid segment of this compound ensures compatibility with automated peptide synthesizers, a topic frequently searched in AI-driven drug design forums. Its chiral center at the (3S)-position further underscores its role in enantioselective synthesis, a critical focus area for FDA-approved APIs.

From a structural-activity relationship (SAR) perspective, the 4-methylpentanoic acid tail enhances lipophilicity, a property often optimized in CNS-targeting drugs. This aligns with growing interest in blood-brain barrier (BBB) penetration strategies, a hot topic in neurodegenerative disease research. Analytical techniques such as HPLC and LC-MS are typically employed to validate its purity, addressing common queries about quality control in peptide manufacturing.

The compound’s oxolane ring introduces conformational rigidity, a feature exploited in peptide mimetics design—a trending subject in GPCR-targeted drug discovery. Notably, its CAS No. 2171439-18-0 is often cross-referenced in patents related to peptide-based vaccines, reflecting its relevance in infectious disease and oncology pipelines. Stability studies under GMP conditions further highlight its suitability for large-scale production, a key concern for biotech startups.

Environmental and green chemistry considerations are also addressed through its Fmoc deprotection process, which avoids harsh acids—a frequent search term among sustainable chemistry advocates. As the pharmaceutical industry shifts toward continuous flow synthesis, this compound’s compatibility with microreactor technology positions it as a future-proof intermediate.

In summary, (3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4-methylpentanoic acid exemplifies the intersection of cutting-edge organic synthesis and therapeutic innovation. Its multifaceted applications—from peptide engineering to drug formulation—make it a cornerstone in modern biopharmaceutical R&D, resonating with SEO trends like "peptide drug optimization" and "Fmoc chemistry applications".